Cas no 190384-96-4 (Benzothiazole,2-[(1,1-dimethylethoxy)methyl]-)

• Product Name: Benzothiazole,2-[(1,1-dimethylethoxy)methyl]-
• CAS No: 190384-96-4
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 115800
• PubChem ID: 45077183
• Update Time: 2025-04-18

Benzothiazole,2-[(1,1-dimethylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-[(1,1-dimethylethoxy)methyl]-
• Benzothiazole, 2-[(1,1-dimethylethoxy)methyl]- (9CI)
• 190384-96-4
• 2-{[(2-Methyl-2-propanyl)oxy]methyl}-1,3-benzothiazole
• SCHEMBL13314539
• Benzothiazole, 2-[(1,1-dimethylethoxy)methyl]-
• DB-285821

• Inchi： 1S/C12H15NOS/c1-12(2,3)14-8-11-13-9-6-4-5-7-10(9)15-11/h4-7H,8H2,1-3H3
• InChI Key： WTSMWMZLOKRYNJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1COC(C)(C)C

Computed Properties

• Exact Mass: 221.08755
• Monoisotopic Mass: 221.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• PSA: 22.12